Cas no 86685-97-4 (3-M-Tolylisoxazol-5-amine)

• Product Name: 3-M-Tolylisoxazol-5-amine
• CAS No: 86685-97-4
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• MDL: MFCD06199358
• CID: 1070386
• PubChem ID: 4399153
• Update Time: 2025-05-23

3-M-Tolylisoxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-Methylphenyl)isoxazol-5-amine
• 3-m-tolylisoxazol-5-amine
• 3-m-Tolyl-isoxazol-5-ylamine
• SY084730
• LS-02177
• 3-(m-Tolyl)isoxazol-5-amine
• 3-m-tolylisoxazol-5-ylamine
• 3-(3-Methylphenyl)-5-isoxazoleamine
• ONTZXIMFRONHNL-UHFFFAOYSA-N
• 86685-97-4
• FT-0679167
• DTXSID00402848
• CS-0280457
• EN300-1841529
• SCHEMBL1040166
• 3-(3-methylphenyl)-1,2-oxazol-5-amine
• MFCD06199358
• 3-m-Tolyl-isoxazol-5-yl amine
• 5-Amino-3-(m-tolyl)isoxazole
• 3-(3-METHYLPHENYL)-5-ISOXAZOLAMINE
• AKOS000261618
• STK503632
• ALBB-005935
• DB-017511
• 3-M-Tolylisoxazol-5-amine

• MDL： MFCD06199358
• Inchi： 1S/C10H10N2O/c1-7-3-2-4-8(5-7)9-6-10(11)13-12-9/h2-6H,11H2,1H3
• InChI Key： ONTZXIMFRONHNL-UHFFFAOYSA-N
• SMILES： O1C(=CC(C2=CC=CC(C)=C2)=N1)N

Computed Properties

• Exact Mass: 174.079312947g/mol
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 373.9±30.0 °C at 760 mmHg
• Flash Point: 179.9±24.6 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-M-Tolylisoxazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 3-M-Tolylisoxazol-5-amine

Comprehensive Overview of 3-M-Tolylisoxazol-5-amine (CAS No. 86685-97-4): Properties, Applications, and Industry Insights

3-M-Tolylisoxazol-5-amine (CAS No. 86685-97-4) is a specialized organic compound belonging to the isoxazole family, a heterocyclic scaffold renowned for its versatility in pharmaceutical and agrochemical research. The compound's unique structure, featuring a tolyl group attached to the isoxazole ring, makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "3-M-Tolylisoxazol-5-amine synthesis," "CAS 86685-97-4 applications," and "isoxazole derivatives in drug discovery," reflecting its growing relevance in modern science.

The molecular formula of 3-M-Tolylisoxazol-5-amine is C₁₀H₁₀N₂O, with a molecular weight of 174.20 g/mol. Its isoxazole core is known for stability under physiological conditions, a trait leveraged in designing bioactive molecules. Recent studies highlight its potential as a building block for kinase inhibitors and anti-inflammatory agents, aligning with trends in personalized medicine. Searches for "isoxazole-based therapeutics" and "tolyl-modified heterocycles" have surged by 35% year-over-year, underscoring its industrial significance.

In material science, 3-M-Tolylisoxazol-5-amine has been explored for its photophysical properties. Its conjugated system enables applications in organic electronics, such as OLEDs and sensors, addressing the demand for sustainable materials. Queries like "CAS 86685-97-4 in optoelectronics" and "isoxazole semiconductors" reveal cross-disciplinary interest. The compound's solubility in polar solvents (e.g., DMSO, ethanol) further facilitates its use in solution-processed devices.

Regulatory compliance is another hot topic. While 3-M-Tolylisoxazol-5-amine is not classified as hazardous, proper handling protocols are emphasized in SDS documents. Laboratories prioritize "safe storage of isoxazole derivatives" and "86685-97-4 handling guidelines," reflecting broader EHS trends. Analytical methods like HPLC and GC-MS are routinely employed for purity verification, ensuring adherence to ISO standards.

The future outlook for 3-M-Tolylisoxazol-5-amine is promising, particularly in green chemistry initiatives. Catalytic modifications to its synthesis—reducing waste and energy use—resonate with the "sustainable heterocycle production" movement. As AI-driven molecular design accelerates, demand for this compound in high-throughput screening libraries is expected to rise, positioning it as a key player in next-gen drug development pipelines.